1-[2-(2-tert-butyl-5-methylphenoxy)ethyl]pyrrolidine

• IUPAC Name: 1-[2-(2-tert-butyl-5-methylphenoxy)ethyl]pyrrolidine
• InChI: InChI=1S/C17H27NO/c1-14-7-8-15(17(2,3)4)16(13-14)19-12-11-18-9-5-6-10-18/h7-8,13H,5-6,9-12H2,1-4H3
• InChI Key: AONQMPSQRQVOAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)(C)C)OCCN2CCCC2
• Molecular Formula: C17H27NO
• Molecular Weight: 261.4 g/mol

Description

1-[2-(2-tert-butyl-5-methylphenoxy)ethyl]pyrrolidine is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as TBMEP or TBP. It is a pyrrolidine derivative that is used to study the biochemical and physiological effects of drugs.

Mechanism of Action

TBMEP acts as a sigma-1 receptor agonist. The sigma-1 receptor is involved in various cellular processes, including calcium signaling, protein folding, and mitochondrial function. Activation of the sigma-1 receptor by TBMEP can lead to downstream effects that modulate these processes.
Biochemical and Physiological Effects
TBMEP has been shown to have various biochemical and physiological effects. It has been shown to modulate calcium signaling, which can affect neurotransmitter release and neuronal excitability. TBMEP has also been shown to modulate protein folding, which can affect the function of various proteins. In addition, TBMEP has been shown to affect mitochondrial function, which can impact cellular energy production.

Advantages and Limitations for Lab Experiments

TBMEP has several advantages for lab experiments. It has high affinity for the sigma-1 receptor and can be used as a tool to study the receptor's function. It is also relatively stable and easy to synthesize. However, one limitation of TBMEP is that it can have off-target effects, which can complicate data interpretation.

Future Directions

For TBMEP research include the development of more selective sigma-1 receptor ligands, investigation of the role of the sigma-1 receptor in various diseases, and the development of new synthetic methods.

Synthesis Methods

The synthesis of TBMEP involves the reaction of 2-tert-butyl-5-methylphenol with epichlorohydrin to form 1-(2-tert-butyl-5-methylphenoxy)-2,3-epoxypropane. This intermediate is then reacted with pyrrolidine to form 1-[2-(2-tert-butyl-5-methylphenoxy)ethyl]pyrrolidine. The purity of the compound can be confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy.

Scientific Research Applications

TBMEP has been used in various scientific research studies to investigate the biochemical and physiological effects of drugs. It is commonly used as a ligand for the sigma-1 receptor, which is a transmembrane protein that is involved in various cellular processes. TBMEP has been shown to have high affinity for the sigma-1 receptor and can be used as a tool to study the receptor's function.